Cas no 343778-74-5 (3-(1-methyl-1H-indol-3-yl)-3-oxopropanenitrile)

3-(1-methyl-1H-indol-3-yl)-3-oxopropanenitrile is a synthetic compound featuring an indole core with a methyl substitution and an oxo-propanenitrile moiety. It exhibits a high degree of structural complexity, offering potential for diverse chemical transformations. This compound is valued for its ability to facilitate complex synthesis in organic chemistry due to its versatile functionality. Its unique structural features provide opportunities for novel applications in medicinal chemistry and materials science.
3-(1-methyl-1H-indol-3-yl)-3-oxopropanenitrile structure
343778-74-5 structure
Product Name:3-(1-methyl-1H-indol-3-yl)-3-oxopropanenitrile
CAS No:343778-74-5
MF:C12H10N2O
MW:198.22060251236
MDL:MFCD06656568
CID:304591
PubChem ID:12607123
Update Time:2025-06-25

3-(1-methyl-1H-indol-3-yl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-propanenitrile,1-methyl-b-oxo-
    • 3-(Cyanoacetyl)-1-methylindole
    • 3-(1-methylindol-3-yl)-3-oxopropanenitrile
    • AKOS001848854
    • 343778-74-5
    • CHEMBL1773458
    • SCHEMBL20838602
    • CS-0451383
    • MFCD06656568
    • 3-(1-Methyl-3-indolyl)-3-oxopropanenitrile
    • DTXSID50504205
    • FT-0677591
    • 3-(1-methyl-1H-indol-3-yl)-3-oxopropanenitrile
    • SY079365
    • MDL: MFCD06656568
    • Inchi: 1S/C12H10N2O/c1-14-8-10(12(15)6-7-13)9-4-2-3-5-11(9)14/h2-5,8H,6H2,1H3
    • InChI Key: XMHFECXPWICLHO-UHFFFAOYSA-N
    • SMILES: O=C(CC#N)C1=CN(C)C2C=CC=CC=21

Computed Properties

  • Exact Mass: 198.07900
  • Monoisotopic Mass: 198.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • Density: 1.14
  • Boiling Point: 423.5ºC at 760 mmHg
  • Flash Point: 209.9ºC
  • Refractive Index: 1.602
  • PSA: 45.79000
  • LogP: 2.27468

3-(1-methyl-1H-indol-3-yl)-3-oxopropanenitrile Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

3-(1-methyl-1H-indol-3-yl)-3-oxopropanenitrile Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(1-methyl-1H-indol-3-yl)-3-oxopropanenitrile Pricemore >>

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